Benzoic acid--4-[(4-methoxyphenyl)methoxy]butan-1-ol (1/1)

• CAS No.: 188905-95-5
• Molecular Formula: C19H24O5
• Molecular Weight: 332.4 g/mol
• IUPAC Name: benzoic acid;4-[(4-methoxyphenyl)methoxy]butan-1-ol
• InChI: InChI=1S/C12H18O3.C7H6O2/c1-14-12-6-4-11(5-7-12)10-15-9-3-2-8-13;8-7(9)6-4-2-1-3-5-6/h4-7,13H,2-3,8-10H2,1H3;1-5H,(H,8,9)
• InChI Key: YFBFGOBYWSOJQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COCCCCO.C1=CC=C(C=C1)C(=O)O

Description

Benzoic acid–4-[(4-methoxyphenyl)methoxy]butan-1-ol (1/1) is an organic compound that features a benzoic acid moiety linked to a butanol chain through a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzoic acid–4-[(4-methoxyphenyl)methoxy]butan-1-ol typically involves multiple steps. One common method includes the reaction of 4-methoxybenzyl alcohol with butan-1-ol in the presence of a suitable catalyst. The reaction conditions often require controlled temperatures and the use of solvents to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as distillation and recrystallization are commonly employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

Benzoic acid–4-[(4-methoxyphenyl)methoxy]butan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the benzoic acid moiety to benzyl alcohol derivatives.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and electrophiles like bromine for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

Benzoic acid–4-[(4-methoxyphenyl)methoxy]butan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in organic synthesis and in the study of reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research explores its potential therapeutic applications, such as in drug development for various diseases.

Industry: It is utilized in the production of fine chemicals, fragrances, and as a precursor for other industrially relevant compounds.

Mechanism of Action

The mechanism of action of Benzoic acid–4-[(4-methoxyphenyl)methoxy]butan-1-ol involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. This interaction can influence various biochemical pathways, leading to its observed effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Benzoic acid–4-[(4-methoxyphenyl)methoxy]butan-1-ol include:

• 4-(4-Methoxyphenyl)butan-1-ol
• 4-Methoxybenzoic acid
• 4-Methoxybenzyl alcohol

Uniqueness

What sets Benzoic acid–4-[(4-methoxyphenyl)methoxy]butan-1-ol apart is its unique combination of functional groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .